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Compound of Interest

Compound Name: Tirabrutinib

Cat. No.: B611380

For Immediate Use: Essential Safety and Handling Protocols for Tirabrutinib

This document provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Tirabrutinib. Adherence to these guidelines is
essential to ensure personal safety and maintain a secure laboratory environment. Tirabrutinib
is a potent compound that requires specific handling procedures to minimize exposure risk.

Personal Protective Equipment (PPE)

Appropriate PPE is the first line of defense against exposure to Tirabrutinib. The following
table summarizes the recommended PPE for various handling scenarios.
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Standard Handling

Spill Cleanup & High-Risk

PPE Category . .
Operations Operations
Double-gloving with Wear two pairs of
chemotherapy-tested nitrile chemotherapy-tested nitrile
Gloves gloves is recommended. The gloves. For large spills,
outer glove should be worn industrial-thickness gloves
over the gown cuff. (>0.45mm) are advised.[1]
A disposable, long-sleeved,
fluid-resistant gown made of a ) ) )
) ) An impervious, disposable
Gown material tested for use with

chemotherapy drugs should be
worn.[2][3]

gown should be used.

Eye Protection

ANSI-approved safety glasses

or goggles should be worn.[4]

A full-face shield or chemical
splash goggles must be worn

to protect against splashes.[2]

[4]

Respiratory

A surgical mask is
recommended. Work should
be conducted in a certified
chemical fume hood or

biological safety cabinet.[2][4]

For spills or when handling
powder outside of a
containment system, a NIOSH-
approved respirator (e.g., N95
or higher) is required.[2][3]

Other

Disposable shoe covers may
be used to prevent tracking of

contaminants.

Disposable shoe covers and a

head cover are recommended.

Operational and Disposal Plans

Handling Procedures:

o Preparation: All handling of Tirabrutinib should occur in a designated area, such as a

chemical fume hood or a Class Il biological safety cabinet, to minimize inhalation exposure.

[5]
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e Personal Hygiene: Do not eat, drink, or apply cosmetics in the handling area. Wash hands
thoroughly with soap and water before and after handling the compound.

» Weighing: When weighing the powdered form of Tirabrutinib, do so within a containment
system (e.g., a ventilated balance enclosure) to prevent the generation of airborne particles.

e Transport: When moving Tirabrutinib between locations, transport it in a sealed, clearly
labeled, and impact-resistant secondary container.[6]

Spill Management:

o Evacuate and Secure: Immediately alert others in the area and restrict access to the spill
location.

o Don Appropriate PPE: Before cleaning, put on the appropriate PPE for spill cleanup as
detailed in the table above.

o Containment: Use a cytotoxic spill kit to absorb the spill. For liquid spills, cover with
absorbent pads. For powder spills, gently cover with damp absorbent material to avoid
making the powder airborne.

o Cleanup: Carefully collect all contaminated materials and place them in a designated
cytotoxic waste container.

o Decontamination: Clean the spill area with a detergent solution, followed by a rinse with
water.[7]

Disposal Plan:

All waste contaminated with Tirabrutinib is considered cytotoxic waste and must be disposed
of according to institutional and local regulations.

e Segregation: Segregate cytotoxic waste from other laboratory waste at the point of
generation.[8][9]

o Containers: Use clearly labeled, leak-proof, and puncture-resistant containers designated for
cytotoxic waste. These are often color-coded purple.[9][10]
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e Sharps: All sharps contaminated with Tirabrutinib, such as needles and syringes, must be
disposed of in a designated cytotoxic sharps container.[11]

o PPE Disposal: All used PPE, including gloves, gowns, and masks, should be disposed of as
cytotoxic waste.[11]

» Final Disposal: Cytotoxic waste must be collected by a licensed hazardous waste disposal
service for high-temperature incineration.[10]

Experimental Workflow for Safe Handling of
Tirabrutinib
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Caption: Workflow for the safe handling of Tirabrutinib from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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